Cas no 941882-58-2 (2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide)

• Product Name: 2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• CAS No: 941882-58-2
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 5499202
• Update Time: 2025-07-02

2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)propanamide
• 2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

• Inchi： 1S/C18H22N2O3S2/c1-18(2,3)17(21)19-14-8-9-15-13(12-14)6-4-10-20(15)25(22,23)16-7-5-11-24-16/h5,7-9,11-12H,4,6,10H2,1-3H3,(H,19,21)
• InChI Key： LKDYZRDYXNZOEE-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1SC=CC=1)(=O)=O)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

Introduction to 2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 941882-58-2) and Its Emerging Applications in Chemical Biology

2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide, identified by the CAS number 941882-58-2, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology. This molecule, characterized by its intricate scaffold comprising a tetrahydroquinoline core linked to a thiophene-sulfonyl group, exhibits promising potential in various biological and pharmacological applications. The unique combination of aromatic and heterocyclic moieties in its structure suggests a rich chemical diversity that could be leveraged for therapeutic development.

The compound's molecular framework is notable for its dual functionality: the tetrahydroquinoline moiety is well-documented for its role in modulating biological pathways, while the thiophene-2-sulfonyl group introduces a polar, sulfonamide-based interaction capability. This structural design not only enhances solubility and bioavailability but also opens avenues for selective binding to biological targets. Recent advancements in computational chemistry have enabled the prediction of its binding affinities and interactions with proteins, providing a rational basis for further exploration.

In the context of drug discovery, 2,2-dimethyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 941882-58-2) has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Studies indicate that the sulfonamide moiety can serve as a hinge-binding region, facilitating precise targeting of enzyme active sites. Preliminary in vitro assays have demonstrated inhibitory activity against several kinases, including those involved in cell proliferation and survival pathways.

The tetrahydroquinoline component of this compound is particularly noteworthy for its structural similarity to known bioactive molecules. This similarity has prompted researchers to explore its role in modulating neurotransmitter receptors and ion channels, which are critical targets in neurological disorders. Emerging research suggests that derivatives of this scaffold may exhibit neuroprotective properties by interacting with sigma receptors or modulating calcium signaling pathways.

From a synthetic chemistry perspective, the synthesis of CAS No 941882-58-2 involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. The introduction of the thiophene-sulfonyl group requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability—a critical consideration for industrial applications.

The pharmacokinetic profile of this compound is another area of active investigation. Initial pharmacokinetic studies suggest favorable properties such as moderate oral bioavailability and reasonable metabolic stability. These characteristics are essential for developing compounds that can be administered orally while maintaining therapeutic efficacy over an extended period. Additionally, the compound's solubility profile has been optimized through structural modifications to enhance permeability across biological membranes.

Recent preclinical studies have highlighted the potential of CAS No 941882-58-2 as an anti-inflammatory agent. The sulfonamide group's ability to interact with inflammatory cytokine pathways has been observed in cell culture models, demonstrating suppression of pro-inflammatory responses. This finding aligns with the growing interest in targeting inflammation as a therapeutic strategy for chronic diseases such as arthritis and cardiovascular disorders.

The compound's structural features also make it an attractive candidate for developing photoactivatable probes used in biochemical research. The tetrahydroquinoline core can be engineered to include photoaffinity labeling groups that allow researchers to study protein-protein interactions with high precision. Such probes are invaluable tools for elucidating complex signaling networks and identifying novel drug targets.

In conclusion,CAS No 941882-58-2, or N-(Thiophene-2-sulfonyl)-N'-tert-butyltetrahydroquinolinylcarbonylamide, represents a promising lead compound with diverse biological activities. Its unique structural attributes position it as a valuable asset in pharmaceutical research and development efforts aimed at addressing unmet medical needs. Continued investigation into its mechanisms of action and optimization through structure-based drug design will likely yield novel therapeutics with significant clinical impact.